Cas no 1805411-44-2 (5-Chloro-2-(difluoromethyl)-4-fluoropyridine-3-sulfonamide)

• Product Name: 5-Chloro-2-(difluoromethyl)-4-fluoropyridine-3-sulfonamide
• CAS No: 1805411-44-2
• MF: C₆H₄ClF₃N₂O₂S
• MW: 260.621369361877
• CID: 4808880
• Update Time: 2025-06-28

5-Chloro-2-(difluoromethyl)-4-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-4-fluoropyridine-3-sulfonamide

• Inchi： 1S/C6H4ClF3N2O2S/c7-2-1-12-4(6(9)10)5(3(2)8)15(11,13)14/h1,6H,(H2,11,13,14)
• InChI Key： SBWUCDHMRHELJW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4

Additional information on 5-Chloro-2-(difluoromethyl)-4-fluoropyridine-3-sulfonamide

5-Chloro-2-(difluoromethyl)-4-fluoropyridine-3-sulfonamide: A Comprehensive Overview

5-Chloro-2-(difluoromethyl)-4-fluoropyridine-3-sulfonamide, identified by the CAS number 1805411-44-2, is a highly specialized chemical compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential utility in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with chlorine, difluoromethyl, and fluorine groups, along with a sulfonamide functional group. These substituents contribute to its distinct chemical reactivity and biological activity.

The synthesis of 5-Chloro-2-(difluoromethyl)-4-fluoropyridine-3-sulfonamide involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. Researchers have explored the use of transition metal catalysts to enhance reaction yields and selectivity, making this compound more accessible for large-scale applications.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that the sulfonamide group plays a critical role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of fluorinated groups further enhances its stability and bioavailability. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In the agricultural sector, 5-Chloro-2-(difluoromethyl)-4-fluoropyridine-3-sulfonamide has been investigated as a potential herbicide or insecticide. Its ability to target specific biochemical pathways in pests makes it a candidate for sustainable crop protection solutions. Field trials conducted under controlled conditions have shown promising results in terms of efficacy and minimal environmental impact.

The structural versatility of this compound also extends to its use in materials science. The pyridine ring serves as a platform for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them suitable for gas storage and separation applications. Recent breakthroughs in MOF synthesis have leveraged the unique properties of this compound to develop high-performance adsorbents.

In terms of environmental safety, researchers have conducted extensive toxicity studies to assess the potential risks associated with this compound. Results indicate that it exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its ecological impact.

The development of analytical methods for the precise characterization of 5-Chloro-2-(difluoromethyl)-4-fluoropyridine-3-sulfonamide has also been a focus of recent research efforts. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These methods ensure that the compound meets stringent quality control standards before being used in commercial applications.

In conclusion, 5-Chloro-2-(difluoromethyl)-4-fluoropyridine-3-sulfonamide represents a versatile and innovative chemical entity with diverse applications across multiple industries. Its unique combination of structural features and functional groups positions it as a valuable tool in drug discovery, agriculture, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific advancement and industrial innovation.